Cas no 2171426-73-4 ((3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}butanoic acid)

• Product Name: (3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}butanoic acid
• CAS No: 2171426-73-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6200042
• PubChem ID: 165530738
• Update Time: 2025-05-18

(3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}butanoic acid
• (3S)-3-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]propanamido}butanoic acid
• EN300-1576464
• 2171426-73-4

• Inchi： 1S/C28H34N2O5/c1-18(16-27(32)33)29-26(31)15-14-19-8-2-7-13-25(19)30-28(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24-25H,2,7-8,13-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t18-,19?,25?/m0/s1
• InChI Key： KTOPGQRHCAAYHT-ONSGGECDSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1CCC(N[C@@H](C)CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}butanoic acid

Introduction to (3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}butanoic Acid (CAS No. 2171426-73-4)

(3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}butanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2171426-73-4, represents a pinnacle of molecular design, incorporating advanced functional groups that make it a promising candidate for various therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of atoms, which includes a chiral center at the (3S) position, contributing to its stereochemical specificity. This feature is particularly crucial in pharmaceuticals, where the stereochemistry of a molecule can dramatically influence its biological activity and efficacy. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances the compound's potential as a building block in peptide synthesis and other biochemical processes.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for research purposes. The synthesis involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and protecting group strategies has been instrumental in achieving these goals.

In the realm of drug discovery, (3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}butanoic acid has shown promise as an intermediate in the development of novel therapeutic agents. Its structural features make it a versatile scaffold for designing molecules that can interact with biological targets in specific ways. For instance, the fluorenylmethoxycarbonyl group is commonly used in solid-phase peptide synthesis, indicating potential applications in peptidomimetic drug development.

Research studies have begun to explore the pharmacological properties of this compound, focusing on its potential role in modulating various biological pathways. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for treating conditions such as inflammation and neurodegenerative diseases. These findings are particularly exciting given the growing interest in targeted therapies that leverage the unique properties of chiral molecules.

The chiral center at the (3S) position is a critical feature that influences the compound's interactions with biological systems. Stereoisomers can have vastly different pharmacological profiles, and understanding these differences is essential for optimizing drug design. The synthesis and characterization of enantiomerically pure forms of this compound are therefore of paramount importance.

One of the most intriguing aspects of this compound is its potential as a tool for studying enzyme mechanisms and substrate recognition. By designing analogs with subtle structural modifications, researchers can gain insights into how enzymes function at the molecular level. This information can be used to develop more effective drugs with improved selectivity and reduced side effects.

The fluorenylmethoxycarbonyl group also contributes to the compound's stability and solubility characteristics, which are essential factors in drug formulation. These properties can influence how well a drug is absorbed and distributed within the body, ultimately affecting its therapeutic efficacy. Therefore, optimizing these parameters during drug development is crucial for achieving desired clinical outcomes.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in precise ways. Compounds like (3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}butanoic acid represent the cutting edge of this field, offering new opportunities for therapeutic intervention. Future research will likely focus on expanding their applications and exploring their potential in combination therapies.

The development of new synthetic methodologies will also play a key role in advancing research based on this compound. Innovations in catalysis and green chemistry could enable more sustainable and efficient production processes, reducing costs and environmental impact. These advancements will be critical for translating laboratory discoveries into viable clinical treatments.

In conclusion, (3S)-3-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}butanoic acid (CAS No. 2171426-73-4) is a remarkable compound with significant potential in pharmaceutical research. Its complex structure, chiral properties, and functional groups make it a valuable tool for drug discovery and mechanistic studies. As research continues to uncover new applications for this molecule, it promises to contribute to the development of innovative therapies that address unmet medical needs.